Cas no 2511-15-1 (Phosphonothioic acid,ethyl-, O,S-dibutyl ester (7CI,9CI))

• Product name: Phosphonothioic acid,ethyl-, O,S-dibutyl ester (7CI,9CI)
• CAS No: 2511-15-1
• MF: C₁₀H₂₃O₂PS
• MW: 238.327183008194
• CID: 271234
• PubChem ID: 197764

Phosphonothioic acid,ethyl-, O,S-dibutyl ester (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,ethyl-, O,S-dibutyl ester (7CI,9CI)
• 1-[butylsulfanyl(ethyl)phosphoryl]oxybutane
• DTXSID30947974
• O,S-Dibutyl ethylphosphonothioate
• 4-04-00-03539 (Beilstein Handbook Reference)
• Ethylphosphonothioic acid O,S-dibutyl ester
• BRN 1771666
• Phosphonothioic acid, ethyl-, O,S-dibutyl ester
• 2511-15-1

• Inchi： InChI=1S/C10H23O2PS/c1-4-7-9-12-13(11,6-3)14-10-8-5-2/h4-10H2,1-3H3
• InChI Key： CUGASPJVUTYINQ-UHFFFAOYSA-N
• SMILES： CCCCOP(SCCCC)(=O)CC

Computed Properties

• Exact Mass: 238.11579
• Monoisotopic Mass: 238.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.001
• Boiling Point: 301.1°C at 760 mmHg
• Flash Point: 135.9°C
• Refractive Index: 1.458
• PSA: 26.3
• LogP: 4.54940